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Compound of Interest

Compound Name: Chlorphenesin

Cat. No.: B1668841

For laboratory professionals engaged in pharmaceutical development and scientific research,
ensuring a safe environment is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Chlorphenesin, a synthetic preservative with
antifungal and antibacterial properties.[1] Adherence to these procedural steps will minimize
risk and ensure proper disposal, fostering a secure and efficient laboratory setting.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Chlorphenesin.
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Property Value Source
CAS Number 104-29-0 [1112]
Molecular Formula C9H11CIO3 [3114]
Molecular Weight 202.6 g/mol [41[5]
Melting Point 77-79°C [3]
Boiling Point 369.5°C at 760 mmHg [3]
Slightly soluble in water.
Solubility Soluble in DMSO (Slightly), e

Ethanol (Slightly), Methanol
(Slightly, Sonicated).

Vapor Pressure

4.13E-06mmHg at 25°C

[3]

Density 1.317g/cm3 [3]
Acute Oral Toxicity (LD50, rat) 3,000 mg/kg [6]
Subcutaneous LD50 (mouse) 911 mg/kg [2]

Experimental Protocols: Safe Handling and Disposal

of Chlorphenesin

The following protocols provide a step-by-step guide for the safe handling and disposal of

Chlorphenesin in a laboratory setting.

1. Personal Protective Equipment (PPE) and Engineering Controls:

e Engineering Controls: A well-ventilated area is crucial to minimize exposure.[7][8] Use of a

chemical fume hood is recommended, especially when handling the powder form to avoid

dust formation.[7] A safety shower and eye wash station should be readily accessible.[8]

o Respiratory Protection: If airborne concentrations are high or ventilation is inadequate, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be worn.[8]

o Hand Protection: Wear compatible chemical-resistant gloves to prevent skin contact.[3]
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Eye Protection: Use appropriate protective eyeglasses or chemical safety goggles.[8] A face
shield may be necessary for splash protection.[1]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][8]
. Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[8] Prevent the formation of dust and
aerosols.[7] Do not ingest or inhale.[4][8] Wash hands thoroughly after handling.[8][9]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition.[7][8] Keep containers tightly closed when not in use.[7] Store away from
incompatible materials such as strong acids, bases, and oxidizing agents.[7] The
recommended storage temperature is between 10°C and 25°C.[8]

. Accidental Release Measures:

Personal Precautions: In case of a spill, wear appropriate PPE, including respiratory
protection if dust is generated.[7][8]

Containment and Cleaning Up: Sweep up the spilled material and place it into a suitable,
closed container for disposal.[10] Avoid generating dust. Ventilate the affected area.[8] Do
not allow the substance to enter drains or surface water.[2][8]

. First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.[2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][3]
Remove contaminated clothing and wash it before reuse.[8] If skin irritation occurs, get
medical advice.[3][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3][9] Seek immediate medical attention.[2][5]
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 Ingestion: Rinse mouth with water. Do not induce vomiting.[3] Call a doctor or poison control
center immediately.[3]

5. Disposal Plan:

o Waste Disposal: Dispose of waste material in accordance with local, regional, national, and
international regulations.[5][8] The material may be dissolved or mixed with a combustible
solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[8]

o Contaminated Packaging: Empty containers may retain product residue and can be
hazardous.[9] Do not reuse empty containers. Disposal must be made according to official

regulations.[2][5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Chlorphenesin,
from preparation to disposal.
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Preparation

Step 1
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Wear Appropriate PPE:
- Gloves
- Goggles
- Lab Coat
- Respirator (if needed)

Step 2

Y
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Caption: Workflow for the safe handling of Chlorphenesin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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